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Compound of Interest

Compound Name: Hexaethylcyclotrisiloxane

Cat. No.: B1329422

An In-Depth Technical Guide to
Hexamethylcyclotrisiloxane

Disclaimer: Information regarding "hexaethylcyclotrisiloxane" is scarce. This guide details the
properties and applications of the closely related and extensively documented compound,
Hexamethylcyclotrisiloxane.

Hexamethylcyclotrisiloxane, also known as D3, is an organosilicon compound and the simplest
of the cyclic dimethylsiloxanes.[1][2] It is a valuable precursor in the synthesis of silicone
polymers and finds applications in various industrial and research settings.[1][3] This document
serves as a technical resource for researchers, scientists, and professionals in drug
development, providing detailed information on its properties, synthesis, and applications.

Core Data

Identifier Value Reference
CAS Number 541-05-9 [11[2][41[51161[7]
Molecular Formula CeH1803Sis [L114151e18191

Physicochemical Properties

Hexamethylcyclotrisiloxane is a white, crystalline solid at room temperature.[2][10] It is known
for its volatility and is soluble in most organic solvents.[1][11] The compound is sensitive to
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moisture and may decompose upon exposure to moist air or water.[1][9]

Property Value Reference
Molecular Weight 222.46 g/mol [1114171181
Melting Point 50-64 °C [1][11]
Boiling Point 134 °C [1112][11]
Density 1.02 g/cm3 [1][2][8]
Flash Point 35°C [8][10][12]
Water Solubility May decompose [1119]

Experimental Protocols
Synthesis of Hexamethylcyclotrisiloxane

A common method for the preparation of hexamethylcyclotrisiloxane involves the hydrolysis of
dimethyldichlorosilane. This process typically yields a mixture of cyclic dimethylsiloxanes,
primarily octamethylcyclotetrasiloxane (D4) and smaller amounts of hexamethylcyclotrisiloxane
(D3).[13] To increase the yield of D3, the mixture of cyclic polysiloxanes can be passed through
a reaction zone packed with alumina heated to temperatures between 400°C and 600°C.[13]

Experimental Workflow for Synthesis
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Caption: A simplified workflow for the synthesis and isolation of Hexamethylcyclotrisiloxane.
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Ring-Opening Polymerization

Hexamethylcyclotrisiloxane is a key monomer in the synthesis of silicone polymers, such as
polydimethylsiloxane (PDMS).[3] Its strained ring structure makes it highly reactive and
susceptible to ring-opening polymerization. This reaction can be initiated by anionic or cationic

catalysts.

Anionic Ring-Opening Polymerization Workflow
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Caption: A generalized workflow for the anionic ring-opening polymerization of
Hexamethylcyclotrisiloxane.

Applications in Research and Development

Hexamethylcyclotrisiloxane serves as a fundamental building block in silicone chemistry. Its
primary application is in the synthesis of a wide range of silicone-based materials, including
elastomers, resins, and oils.[3] These materials are valued for their thermal stability, flexibility,
and biocompatibility.[3]

In the context of drug development, while not a therapeutic agent itself, the polymers derived
from hexamethylcyclotrisiloxane can be utilized as excipients in drug formulations to enhance
solubility and stability.[14][15] Furthermore, its utility in proteomics research has been noted.[7]
[11]

Safety and Handling

Hexamethylcyclotrisiloxane is classified as a flammable solid and should be handled with
appropriate safety precautions.[16][17] It is advisable to work in a well-ventilated area and to
use personal protective equipment, including gloves and safety glasses.[18] The compound
should be stored in a cool, dry place away from sources of ignition.[18]

Hazard Statement GHS Classification
Flammable Solid H228
Skin Irritation H315
Eye Irritation H319
Respiratory Irritation H335

This data is based on available safety data sheets and should be confirmed with the specific
documentation provided by the supplier.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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